Cas no 1893595-70-4 (4,4-difluoro-1-2-(trifluoromethyl)phenylcyclohexan-1-amine)

4,4-Difluoro-1-[2-(trifluoromethyl)phenyl]cyclohexan-1-amine is a fluorinated cyclohexylamine derivative characterized by its unique structural features, including a difluorinated cyclohexane ring and a trifluoromethyl-substituted phenyl group. The presence of multiple fluorine atoms enhances its lipophilicity and metabolic stability, making it a valuable intermediate in pharmaceutical and agrochemical research. Its rigid cyclohexyl backbone contributes to conformational control, while the electron-withdrawing trifluoromethyl group may influence reactivity in synthetic applications. This compound is particularly useful in the development of bioactive molecules, where fluorination is leveraged to modulate pharmacokinetic properties. High purity and well-defined stereochemistry ensure reproducibility in research and industrial applications.

4,4-difluoro-1-2-(trifluoromethyl)phenylcyclohexan-1-amine structure

1893595-70-4 structure

Product Name:4,4-difluoro-1-2-(trifluoromethyl)phenylcyclohexan-1-amine

CAS No:1893595-70-4

MF:C₁₃H₁₄F₅N

MW:279.248980998993

CID:5881091

PubChem ID:115051443

Update Time:2025-10-31

4,4-difluoro-1-2-(trifluoromethyl)phenylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

- 4,4-difluoro-1-2-(trifluoromethyl)phenylcyclohexan-1-amine
- 1893595-70-4
- EN300-1971292
- 4,4-difluoro-1-[2-(trifluoromethyl)phenyl]cyclohexan-1-amine
- Inchi： 1S/C13H14F5N/c14-12(15)7-5-11(19,6-8-12)9-3-1-2-4-10(9)13(16,17)18/h1-4H,5-8,19H2
- InChI Key： IKSMPBCPTAGXNH-UHFFFAOYSA-N
- SMILES： FC1(CCC(C2C=CC=CC=2C(F)(F)F)(CC1)N)F

Computed Properties

Exact Mass: 279.10464026g/mol
Monoisotopic Mass: 279.10464026g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 19
Rotatable Bond Count: 1
Complexity: 316
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 26Å²

4,4-difluoro-1-2-(trifluoromethyl)phenylcyclohexan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1971292-0.05g	4,4-difluoro-1-[2-(trifluoromethyl)phenyl]cyclohexan-1-amine	1893595-70-4	0.05g	$1008.0	2023-09-16
Enamine	EN300-1971292-0.1g	4,4-difluoro-1-[2-(trifluoromethyl)phenyl]cyclohexan-1-amine	1893595-70-4	0.1g	$1056.0	2023-09-16
Enamine	EN300-1971292-0.25g	4,4-difluoro-1-[2-(trifluoromethyl)phenyl]cyclohexan-1-amine	1893595-70-4	0.25g	$1104.0	2023-09-16
Enamine	EN300-1971292-0.5g	4,4-difluoro-1-[2-(trifluoromethyl)phenyl]cyclohexan-1-amine	1893595-70-4	0.5g	$1152.0	2023-09-16
Enamine	EN300-1971292-1.0g	4,4-difluoro-1-[2-(trifluoromethyl)phenyl]cyclohexan-1-amine	1893595-70-4	1g	$1572.0	2023-06-01
Enamine	EN300-1971292-2.5g	4,4-difluoro-1-[2-(trifluoromethyl)phenyl]cyclohexan-1-amine	1893595-70-4	2.5g	$2351.0	2023-09-16
Enamine	EN300-1971292-5.0g	4,4-difluoro-1-[2-(trifluoromethyl)phenyl]cyclohexan-1-amine	1893595-70-4	5g	$4557.0	2023-06-01
Enamine	EN300-1971292-10.0g	4,4-difluoro-1-[2-(trifluoromethyl)phenyl]cyclohexan-1-amine	1893595-70-4	10g	$6758.0	2023-06-01
Enamine	EN300-1971292-1g	4,4-difluoro-1-[2-(trifluoromethyl)phenyl]cyclohexan-1-amine	1893595-70-4	1g	$1200.0	2023-09-16
Enamine	EN300-1971292-5g	4,4-difluoro-1-[2-(trifluoromethyl)phenyl]cyclohexan-1-amine	1893595-70-4	5g	$3479.0	2023-09-16

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Additional information on 4,4-difluoro-1-2-(trifluoromethyl)phenylcyclohexan-1-amine

Recent Advances in the Study of 4,4-Difluoro-1-2-(trifluoromethyl)phenylcyclohexan-1-amine (CAS: 1893595-70-4)

The compound 4,4-difluoro-1-2-(trifluoromethyl)phenylcyclohexan-1-amine (CAS: 1893595-70-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorinated cyclohexylamine structure, has shown promising potential in various therapeutic applications, particularly in the development of novel central nervous system (CNS) agents. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, positioning it as a candidate for further preclinical and clinical evaluation.

One of the key areas of interest is the compound's role as a modulator of neurotransmitter systems. Preliminary research indicates that 4,4-difluoro-1-2-(trifluoromethyl)phenylcyclohexan-1-amine exhibits high affinity for specific serotonin and dopamine receptors, suggesting its utility in treating mood disorders such as depression and anxiety. The fluorinated groups in its structure enhance its metabolic stability and blood-brain barrier permeability, which are critical factors for CNS-targeted therapeutics. Recent in vitro and in vivo studies have demonstrated its efficacy in animal models, with minimal off-target effects.

Another significant advancement is the optimization of synthetic routes for 4,4-difluoro-1-2-(trifluoromethyl)phenylcyclohexan-1-amine. Researchers have developed more efficient and scalable methods to produce this compound, addressing previous challenges related to yield and purity. These improvements are crucial for enabling large-scale production and facilitating further pharmacological studies. Additionally, structural analogs of the compound have been synthesized to explore structure-activity relationships (SAR), providing valuable insights into its pharmacophore and potential derivatives with enhanced activity.

The safety profile of 4,4-difluoro-1-2-(trifluoromethyl)phenylcyclohexan-1-amine has also been a focus of recent investigations. Toxicological studies in rodent models have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. These findings support its progression into early-phase clinical trials. Furthermore, computational modeling and molecular docking studies have elucidated its binding modes with target receptors, offering a mechanistic understanding of its pharmacological effects.

In conclusion, 4,4-difluoro-1-2-(trifluoromethyl)phenylcyclohexan-1-amine (CAS: 1893595-70-4) represents a promising candidate for the development of next-generation CNS therapeutics. Its unique chemical structure, combined with favorable pharmacological and safety profiles, underscores its potential in addressing unmet medical needs. Future research should focus on advancing clinical trials and exploring its applications in other therapeutic areas, such as neurodegenerative diseases and chronic pain management.